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Compound of Interest

Compound Name: Ald-CH2-PEG5-Boc

Cat. No.: B605286

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for Ald-CH2-PEG5-Boc (CAS No. 1446282-23-
0) was not publicly available at the time of this writing. The following guide is based on
information for structurally similar compounds and general principles of laboratory safety. It is
imperative to obtain the official SDS from the supplier before handling this substance and to
conduct a thorough risk assessment for your specific use case.

Introduction to Ald-CH2-PEG5-Boc

Ald-CH2-PEG5-Boc is a chemical compound utilized as a PEG- and Alkyl/ether-based
PROTAC (Proteolysis Targeting Chimera) linker in scientific research, particularly in the
synthesis of PROTACSs.[1][2][3] PROTACSs are increasingly important molecules in drug
discovery for their ability to target and degrade specific proteins. Given its application in
research and development, understanding the safety profile and proper handling of this
compound is crucial for the protection of laboratory personnel.

Physicochemical Properties

A summary of the known physicochemical properties of Ald-CH2-PEG5-Boc is presented in
the table below. This information is critical for understanding its behavior under various
laboratory conditions.
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Property Value Reference
CAS Number 1446282-23-0 [31[4]
Molecular Formula C17H3208 [4]
Molecular Weight 364.43 g/mol [4]

Hazard Identification and Precautionary Measures

While a specific hazard profile for Ald-CH2-PEG5-Boc is not available, related Boc-protected
PEG compounds suggest potential for mild to moderate hazards. The following is a
conservative assessment based on analogous compounds.

Potential Hazards:

o Acute Oral Toxicity: May be harmful if swallowed.

» Skin Corrosion/Irritation: May cause skin irritation upon direct contact.
e Serious Eye Damage/Irritation: May cause serious eye irritation.

o Respiratory Irritation: May cause respiratory tract irritation if inhaled.

General Laboratory Safety Workflow

The following diagram illustrates a general workflow for safely handling chemical compounds
like Ald-CH2-PEG5-Boc in a laboratory setting.
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Caption: General workflow for safe chemical handling in a laboratory.

Experimental Protocols for Safe Handling

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b605286?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

Based on the potential hazards, the following PPE should be considered mandatory when
handling Ald-CH2-PEG5-Boc:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: If handling as a powder or if aerosolization is possible, a dust mask
or respirator may be necessatry.

Engineering Controls

« Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.

Handling and Storage

» Handling: Avoid direct contact with the skin and eyes. Avoid inhalation of dust or aerosols.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

First Aid Measures

In the event of exposure, the following first aid measures are recommended.
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Routes of Exposure First Aid Actions

Ingestion — > Do NOT induce vomiting. Seek medical attention.

Eye Contact ——— > Rinse with water for several minutes.

Skin Contact P> Wash with soap and water.

Inhalation P> Move to fresh air.

Click to download full resolution via product page
Caption: First aid measures for different routes of exposure.
Accidental Release Measures
In case of a spill, follow these steps:
» Evacuate the area.
o Wear appropriate PPE.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

o For large spills, contain the spill and follow institutional procedures for hazardous material
cleanup.

o Ventilate the area after cleanup is complete.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: May produce carbon oxides and other toxic fumes upon
combustion.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to enter drains or waterways.

Conclusion

While a comprehensive, official safety data sheet for Ald-CH2-PEG5-Boc is not readily
available, a conservative approach to handling based on the safety profiles of similar
compounds is essential. Researchers and drug development professionals must prioritize a
culture of safety by adhering to best practices in laboratory procedure, utilizing appropriate
personal protective equipment, and being prepared for emergency situations. Always consult
the supplier-provided SDS for the most accurate and up-to-date safety information before
commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of Ald-
CH2-PEG5-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605286#ald-ch2-peg5-boc-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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